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Compound of Interest

Compound Name: Chlorofluoroacetic acid

Cat. No.: B1211338

Application Notes and Protocols: Chlorofluoroacetic
Acid

For Researchers, Scientists, and Drug Development Professionals

These notes provide essential information and standardized protocols for the safe handling,

storage, and disposal of chlorofluoroacetic acid (CFAA) in a laboratory setting. Adherence to
these guidelines is critical to ensure personnel safety and environmental protection.

Physicochemical and Hazard Data

Chlorofluoroacetic acid (CAS No. 471-44-3) is a halogenated acetic acid derivative.[1] Its
properties and hazard classifications are summarized below.
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Property Value Reference
Molecular Formula C2H2CIFO2 [1112113114]
Molecular Weight 112.49 g/mol [2][3]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 162 °C at 760 mmHg [2][4]
Melting Point 150-153 °C [2][5]
Flash Point 58.6 °C [2][4]
Density 1.532 g/cm3 [2][4]
Vapor Pressure 1.14 mmHg at 25 °C [2][4]
Acidity (pKa) 1.51 + 0.10 (Predicted) [2]
Solubility Soluble in water and organic o
solvents

GHS Hazard Classification:
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Hazard Class Category Hazard Statement Reference

o H226: Flammable
Flammable liquids Category 3 o [3]
liquid and vapor

- H302: Harmful if
Acute Toxicity, Oral Category 4 [3161[7]
swallowed

o H312: Harmful in
Acute Toxicity, Dermal  Category 4 ] ] [3161[7]
contact with skin

Acute Toxicity, H332: Harmful if
. Category 4 : [31[6][7]
Inhalation inhaled

H314: Causes severe

Skin
) o Category 1B/1A skin burns and eye [31[6]1[7]
Corrosion/Irritation
damage
) H290: May be
Corrosive to metals - [8]

corrosive to metals

Experimental Protocols
Protocol 1: Safe Handling and Personal Protective
Equipment (PPE)

Objective: To outline the necessary precautions and PPE to prevent exposure during the
handling of chlorofluoroacetic acid.

Methodology:
e Engineering Controls:

o All work with chlorofluoroacetic acid must be conducted in a certified chemical fume
hood to keep airborne concentrations low.[9]

o Ensure an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[9][10]

o Personal Protective Equipment (PPE):
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o Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile, neoprene).[9]
Discard and replace gloves immediately if they become contaminated.

o Eye and Face Protection: Use tightly fitting safety goggles and a face shield.[10][11]
Standard safety glasses are not sufficient.

o Skin and Body Protection: Wear a lab coat or a chemical-resistant apron.[8] Long-sleeved
clothing is required.[11] Ensure open cuts or abraded skin are not exposed.[8]

o Respiratory Protection: If there is a risk of inhalation (e.g., outside of a fume hood, during
a large spill), use a NIOSH/MSHA-approved respirator with an appropriate cartridge for
organic acids and halogenated compounds.[11]

o General Hygiene and Handling Practices:
o Avoid all personal contact, including inhalation of vapors or mists.[8]

Do not eat, drink, or smoke in areas where chlorofluoroacetic acid is handled or stored.

[8]

[¢]

o

Wash hands thoroughly with soap and water after handling.[8][9]

[e]

Keep containers tightly closed when not in use.[8][9]

o

Minimize the generation of dust or aerosols.[9]

[¢]

Use non-sparking tools and take precautionary measures against static discharge.[11]

Protocol 2: Storage Requirements

Objective: To ensure the safe and stable storage of chlorofluoroacetic acid, preventing
degradation and accidental release.

Methodology:

o Container: Store in the original, tightly sealed container.[8][9] If transferring, use a suitable,
labeled, and compatible container.
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e Location:
o Store in a cool, dry, and well-ventilated area designated as a "Corrosives Area".[9][11]

o Store locked up and away from incompatible materials such as strong oxidizing agents
and strong bases.[8][10]

o Do not store in aluminum or galvanized containers.[8]
e Conditions to Avoid:
o Keep away from heat, sparks, open flames, and other sources of ignition.[11]

o Protect containers from physical damage and inspect them regularly for leaks.[8]

Protocol 3: Spill Response Protocol

Objective: To provide a systematic procedure for safely managing spills of chlorofluoroacetic
acid.

Methodology:

¢ Immediate Actions:

o

Evacuate non-essential personnel from the spill area.

[e]

Ensure adequate ventilation.

o

Remove all sources of ignition.[11]

[¢]

Don the appropriate PPE as described in Protocol 1.
e Spill Containment and Cleanup:
o Small Spills:

» Contain the spill using an inert absorbent material such as sand, earth, vermiculite, or a
universal binder.[8][10] Do not use combustible materials like sawdust.
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» Carefully sweep or wipe up the absorbed material.[9]

» Place the waste into a suitable, clean, dry, and labeled container for hazardous waste
disposal.[8][9]

o Large Spills:
» Dike the spilled material to prevent it from spreading or entering waterways.[9][12]
» Follow the procedure for small spills to absorb and collect the material.

» Contact the institution's Environmental Health and Safety (EHS) department for

assistance.

e Decontamination:

o Clean the spill area thoroughly with a suitable decontamination solution (e.g., a dilute
solution of sodium bicarbonate or soda ash), followed by water.[8]

o Wash all contaminated clothing before reuse; destroy contaminated shoes and other
leather items.[9]

Protocol 4: Waste Disposal Protocol

Objective: To outline the correct procedures for the disposal of chlorofluoroacetic acid waste
to comply with regulations.

Methodology:
o Waste Characterization:

o Chlorofluoroacetic acid is considered hazardous waste due to its corrosivity and toxicity.
[11]

o Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

o Neutralization (for dilute aqueous solutions only):
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o Caution: Neutralization should only be performed by trained personnel on small volumes
of dilute corrosive waste that has no other hazardous characteristics.[13] Due to its
halogenated nature and potential for toxic byproducts, neutralization of concentrated
chlorofluoroacetic acid is not recommended. Consult your EHS department first.

o If approved, slowly add a weak base (e.g., sodium bicarbonate, soda ash, or calcium
hydroxide) to the acidic solution while stirring in a fume hood.[13]

o Monitor the pH. The final pH should be between 5.5 and 9.5.[13]

o This neutralized solution may be eligible for drain disposal, but only with prior approval
from local authorities and the institutional EHS office.[13]

o Containerization and Labeling:

o Collect all waste, including contaminated absorbents and PPE, in a designated, sealed,
and properly labeled hazardous waste container.[12]

o The label must clearly state "Hazardous Waste" and identify the contents
(Chlorofluoroacetic Acid).

o Disposal Pathway:

o Dispose of the hazardous waste through an authorized waste disposal contractor or your
institution's EHS department.[11][12]

o Do not empty into drains or the environment.[10]

o Treatment at an approved facility may involve incineration or other specialized chemical
treatments.[8]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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